Cas no 208035-62-5 (2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-)
208035-62-5 structure
Product Name:2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
CAS No:208035-62-5
MF:C19H34O3
MW:310.47146654129
CID:289249
PubChem ID:23275953
Update Time:2025-04-19
2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
- propan-2-yl (2Z,4Z)-11-methoxy-3,7,11-trimethyldodeca-2,4-dienoate
- 2,4-Dodecadienoic acid, 11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)-
- 208035-62-5
- (2Z,4Z,7S)-1-Methylethyl 11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
- 1-Methylethyl (2Z,4Z,7S)-11-methoxy-3,7,11-trimethyl-2,4-dodecadienoate
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- Inchi: 1S/C19H34O3/c1-15(2)22-18(20)14-17(4)11-8-10-16(3)12-9-13-19(5,6)21-7/h8,11,14-16H,9-10,12-13H2,1-7H3/b11-8-,17-14-
- InChI Key: NFGXHKASABOEEW-RNTZQGMKSA-N
- SMILES: O(C)C(C)(C)CCCC(C)C/C=C\C(=C/C(=O)OC(C)C)\C
Computed Properties
- Exact Mass: 310.250795
- Monoisotopic Mass: 310.250795
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 11
- Complexity: 378
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 35.5
Experimental Properties
- Boiling Point: 100 deg C @ 0.05 mm Hg
2,4-Dodecadienoic acid,11-methoxy-3,7,11-trimethyl-, 1-methylethyl ester, (2Z,4Z,7S)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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